Cas no 2680792-75-8 (tert-butyl N-1-(fluoromethyl)-2-oxabicyclo2.2.1heptan-4-ylcarbamate)

• Product Name: tert-butyl N-1-(fluoromethyl)-2-oxabicyclo2.2.1heptan-4-ylcarbamate
• CAS No: 2680792-75-8
• MF: C₁₂H₂₀FNO₃
• MW: 245.290507316589
• CID: 5650585
• PubChem ID: 165911991
• Update Time: 2025-10-18

tert-butyl N-1-(fluoromethyl)-2-oxabicyclo2.2.1heptan-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28277900
• 2680792-75-8
• tert-butyl N-[1-(fluoromethyl)-2-oxabicyclo[2.2.1]heptan-4-yl]carbamate
• tert-butyl N-1-(fluoromethyl)-2-oxabicyclo2.2.1heptan-4-ylcarbamate

• Inchi： 1S/C12H20FNO3/c1-10(2,3)17-9(15)14-11-4-5-12(6-11,7-13)16-8-11/h4-8H2,1-3H3,(H,14,15)
• InChI Key： JVCSHDHHAXOGHA-UHFFFAOYSA-N
• SMILES： FCC12CCC(CO1)(C2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 245.14272166g/mol
• Monoisotopic Mass: 245.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-1-(fluoromethyl)-2-oxabicyclo2.2.1heptan-4-ylcarbamate

Professional Introduction to Compound with CAS No. 2680792-75-8 and Product Name: tert-butyl N-1-(fluoromethyl)-2-oxabicyclo[2.2.1]heptan-4-ylcarbamate

The compound with the CAS number 2680792-75-8 and the product name tert-butyl N-1-(fluoromethyl)-2-oxabicyclo[2.2.1]heptan-4-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential applications in drug development. The presence of a fluoromethyl group and a bicyclo[2.2.1]heptane core structure imparts distinct chemical properties that make this compound a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of bicyclic compounds due to their inherent stability and bioavailability. The bicyclo[2.2.1]heptane scaffold is particularly noteworthy for its ability to mimic the conformational flexibility of natural products, which is often crucial for achieving high affinity and selectivity in biological targets. The incorporation of a fluoromethyl group further enhances the compound's potential by introducing electron-withdrawing properties that can modulate reactivity and binding interactions.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. The carbamate moiety, specifically the N-1-(fluoromethyl)-2-oxabicyclo[2.2.1]heptan-4-ylcarbamate, serves as an excellent intermediate for constructing pharmacophores that are critical for drug design. This functionality allows for further derivatization, enabling chemists to explore a wide range of structural modifications while maintaining the core structural integrity that contributes to biological activity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly due to their ability to improve metabolic stability and binding affinity. The fluoromethyl group in this compound is strategically positioned to interact with biological targets in a manner that enhances pharmacological efficacy. For instance, fluorine atoms can participate in hydrogen bonding and hydrophobic interactions, which are key factors in determining the binding affinity of small molecules to their receptors.

The tert-butyl group attached to the carbamate moiety provides additional steric hindrance, which can be crucial for optimizing drug-like properties such as solubility and bioavailability. This feature is particularly relevant in the context of oral administration, where poor solubility can significantly hinder therapeutic efficacy. By incorporating this group, the compound exhibits improved pharmacokinetic profiles, making it a more viable candidate for clinical development.

From a synthetic perspective, the preparation of tert-butyl N-1-(fluoromethyl)-2-oxabicyclo[2.2.1]heptan-4-ylcarbamate involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The synthesis typically requires multi-step processes involving cyclization reactions, fluorination techniques, and carbamate formation protocols. Each step must be meticulously optimized to ensure high yields and purity, which are essential for pharmaceutical applications.

The structural complexity of this compound also presents opportunities for exploring novel mechanisms of action. Bicyclic structures are known to exhibit unique biological activities due to their rigid frameworks, which can precisely fit into biological pockets such as enzymes and receptors. The combination of these features makes this compound an attractive candidate for targeting diseases where precise molecular interactions are critical.

In conclusion, the compound with CAS number 2680792-75-8 and product name tert-butyl N-1-(fluoromethyl)-2-oxabicyclo[2.2.1]heptan-4-ylcarbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of a fluoromethyl group and a bicyclo[2.2.1]heptane core, make it a promising candidate for further investigation in drug development. The utility of this compound as an intermediate for constructing pharmacophores and its potential for exploring novel mechanisms of action underscore its importance in modern medicinal chemistry.